Cas no 1785603-04-4 (Carbamic acid, N-[(3-formyl-4-hydroxyphenyl)methyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-[(3-formyl-4-hydroxyphenyl)methyl]-, 1,1-dimethylethyl ester
• CAS No: 1785603-04-4
• MF: C₁₃H₁₇NO₄
• MW: 251.278383970261
• CID: 5284783
• Update Time: 2025-06-23

Carbamic acid, N-[(3-formyl-4-hydroxyphenyl)methyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[(3-formyl-4-hydroxyphenyl)methyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C13H17NO4/c1-13(2,3)18-12(17)14-7-9-4-5-11(16)10(6-9)8-15/h4-6,8,16H,7H2,1-3H3,(H,14,17)
• InChI Key： SLPCSFLHVQVFJE-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC1=CC=C(O)C(C=O)=C1

Additional information on Carbamic acid, N-[(3-formyl-4-hydroxyphenyl)methyl]-, 1,1-dimethylethyl ester

Recent Advances in the Study of Carbamic acid, N-[(3-formyl-4-hydroxyphenyl)methyl]-, 1,1-dimethylethyl ester (CAS: 1785603-04-4)

The compound Carbamic acid, N-[(3-formyl-4-hydroxyphenyl)methyl]-, 1,1-dimethylethyl ester (CAS: 1785603-04-4) has recently emerged as a molecule of significant interest in chemical biology and medicinal chemistry research. This protected aldehyde derivative of a phenolic carbamate has shown promising applications in targeted drug delivery systems and as a key intermediate in the synthesis of bioactive molecules. Recent studies have particularly focused on its unique chemical properties that enable selective conjugation with biological targets.

Structural analysis reveals that the tert-butyl ester group provides excellent stability under physiological conditions while maintaining reactivity for controlled release applications. The 3-formyl-4-hydroxyphenyl moiety offers multiple sites for chemical modification, making this compound a versatile building block for pharmaceutical development. Computational modeling studies published in 2023 demonstrated favorable binding characteristics of derivatives of this compound with several disease-relevant protein targets.

In synthetic methodology developments, researchers at leading pharmaceutical institutions have utilized 1785603-04-4 as a crucial intermediate in the production of novel kinase inhibitors. The protected aldehyde functionality allows for sequential modification strategies that were previously challenging to implement. A 2024 publication in the Journal of Medicinal Chemistry detailed an innovative synthetic route using this compound to create a library of potential anticancer agents with improved selectivity profiles.

Recent pharmacological investigations have explored the potential of 1785603-04-4 derivatives as modulators of inflammatory pathways. In vitro studies demonstrated significant inhibition of key pro-inflammatory cytokines when appropriately functionalized derivatives were tested in macrophage cell lines. These findings suggest potential applications in autoimmune disease treatment, though further in vivo validation is required.

The compound's stability profile has been extensively characterized in recent pharmaceutical development studies. Accelerated stability testing under various pH conditions showed remarkable resistance to hydrolysis compared to similar carbamate derivatives. This property makes it particularly valuable for formulation development where controlled release characteristics are desired.

Emerging analytical techniques have been applied to study 1785603-04-4 and its derivatives. Advanced mass spectrometry methods have enabled precise characterization of degradation pathways, while novel NMR approaches have provided detailed structural insights. These analytical advancements are facilitating more efficient quality control processes for pharmaceutical applications.

Current research directions include exploring the compound's potential in targeted prodrug systems, where its unique chemical properties may enable tissue-specific drug activation. Preliminary results from animal studies show promising biodistribution patterns when used as part of antibody-drug conjugates, though optimization of linker chemistry remains an active area of investigation.

Regulatory considerations for pharmaceutical applications of 1785603-04-4 derivatives are being actively discussed in the research community. Recent toxicological screening suggests favorable safety profiles for several derivatives, supporting their potential transition to clinical development. However, comprehensive ADME studies are still needed to fully characterize these compounds.

The scientific community anticipates that continued research on Carbamic acid, N-[(3-formyl-4-hydroxyphenyl)methyl]-, 1,1-dimethylethyl ester and its derivatives will yield important advances in drug discovery and development. Its unique combination of stability and reactivity positions it as a valuable tool for addressing current challenges in medicinal chemistry.